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Compound of Interest

Compound Name: Tetradecylthioacetic acid

Cat. No.: B017306

Essential Safety and Handling Guide for
Tetradecylthioacetic Acid

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount when handling chemical compounds. This guide provides essential,
immediate safety and logistical information for the handling of Tetradecylthioacetic acid
(TTA), including detailed operational and disposal plans.

Chemical Identity and Hazards

Tetradecylthioacetic acid (CAS No. 2921-20-2) is a synthetic fatty acid analog.[1][2] While it
is utilized in research for its ability to modulate lipid metabolism, it is also classified as a
hazardous chemical.[3][4][5][6] According to the 2012 OSHA Hazard Communication Standard,
it is considered a skin irritant (Category 2), a serious eye irritant (Category 2), and may cause
respiratory irritation (Specific target organ toxicity - single exposure, Category 3).[3] Therefore,
strict adherence to safety protocols is mandatory.

Hazard Classification
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Hazard Class Category

Skin Corrosion/Irritation 2

Serious Eye Damage/Eye lIrritation 2

Specific target organ toxicity (single exposure) 3 (Respiratory system)

Data sourced from Fisher Scientific Safety Data Sheet.[3]

Personal Protective Equipment (PPE)

The following personal protective equipment is required when handling Tetradecylthioacetic
acid to minimize exposure and ensure personal safety.

PPE Type Specification Rationale

) Wear appropriate protective To prevent skin contact and
Hand Protection o o
gloves (e.g., Nitrile rubber). irritation.[3]

Wear chemical safety goggles
or a face shield as described
] by OSHA's eye and face To protect eyes from splashes
Eye/Face Protection ) ) . s
protection regulations in 29 and irritation.[3]
CFR 1910.133 or European

Standard EN166.[3]

Wear appropriate protective To prevent skin contact and
Skin and Body Protection clothing, such as a lab coat, to contamination of personal
prevent skin exposure.[3] clothing.

Use only outdoors or in a well-
ventilated area. If exposure
limits are exceeded or if
) ) irritation or other symptoms are  To prevent inhalation and

Respiratory Protection ] ) o
experienced, use a respiratory tract irritation.[3]
NIOSH/MSHA or European
Standard EN 149 approved

respirator.[3]
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Operational Plan: Step-by-Step Handling Protocol

Adherence to a strict, procedural workflow is critical for the safe handling of
Tetradecylthioacetic acid.

1. Preparation:

Engineering Controls: Ensure work is conducted in a well-ventilated area, preferably within a
chemical fume hood. Eyewash stations and safety showers must be readily accessible.[7]

PPE Inspection: Before starting any work, inspect all PPE for integrity. Do not use damaged
gloves, clothing, or eyewear.

Gather Materials: Have all necessary equipment and reagents ready to minimize movement
and potential for spills.

. Handling and Use:
Avoid Contact: Do not get in eyes, on skin, or on clothing.[3]
Prevent Inhalation: Avoid breathing dust, fume, gas, mist, vapors, or spray.[3]
No Consumption: Do not eat, drink, or smoke when using this product.[7]

Grounding: For larger quantities, ground/bond container and receiving equipment to prevent
static discharge.[7]

. Spill Management:

Small Spills: In case of a small spill, sweep up and shovel into suitable containers for
disposal.[3]

Large Spills: For larger spills, utilize appropriate absorbent materials. Ensure the area is
well-ventilated.

Reporting: Report all spills to the laboratory supervisor or safety officer.

. First-Aid Measures:
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o Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at least 15
minutes. If eye irritation persists, get medical advice/attention.[3]

o Skin Contact: Wash off immediately with plenty of soap and water. If skin irritation occurs, get
medical advice/attention. Take off contaminated clothing and wash before reuse.[3]

 Inhalation: Remove victim to fresh air and keep at rest in a position comfortable for
breathing. Call a POISON CENTER or doctor/physician if you feel unwell.[3]

 Ingestion: Clean mouth with water and drink plenty of water afterwards. Get medical
attention if symptoms occur.[3]

Disposal Plan

Proper disposal of Tetradecylthioacetic acid and its containers is crucial to prevent
environmental contamination and ensure regulatory compliance.

o Waste Collection: Dispose of contents and container to an approved waste disposal plant.[3]

o Container Handling: Keep in suitable, closed containers for disposal.[3] Do not mix with other
waste.

o Regulatory Compliance: All disposal activities must be in accordance with local, state, and
federal regulations.

Workflow for Safe Handling of Tetradecylthioacetic
Acid
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Safe Handling Workflow for Tetradecylthioacetic Acid

1. Preparation
- Work in Fume Hood
- Inspect PPE
- Gather Materials

Proceed with caution

2. Handling & Use
- Avoid Contact
- Prevent Inhalation
- No Food/Drink
/

/
/

//If spill occurs fter use
3. Spill Management 5. Disposal
- Contain Spill - Approved Waste Plant
- Use Absorbent - Closed Containers
- Report Incident - Follow Regulations

T
I
I
IIf exposure occurs
I
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- Move to Fresh Air

Click to download full resolution via product page

Caption: Workflow for the safe handling of Tetradecylthioacetic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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